Cas no 850352-10-2 (4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride)

4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone monohydrochloride is a synthetic organic compound characterized by its pyrrolidine-substituted ketone structure. The hydrochloride salt form enhances solubility and stability, making it suitable for research and pharmaceutical applications. Its structural features, including the methylphenyl and pyrrolidinyl groups, contribute to its potential as an intermediate in the synthesis of bioactive molecules. The compound’s well-defined chemical properties and high purity ensure reproducibility in experimental settings. Its utility in medicinal chemistry is supported by its modular framework, which allows for further functionalization. This product is primarily used in controlled laboratory environments for investigative purposes.

4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride structure

850352-10-2 structure

Product Name:4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride

CAS No:850352-10-2

MF:C₁₇H₂₆ClNO

MW:295.847444057465

CID:4762868

Update Time:2025-06-12

4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride
- 4-methyl-1-(4-methylphenyl)-2-pyrrolidin-1-ylpentan-1-one;hydrochloride
- 4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride
- Inchi： 1S/C17H25NO.ClH/c1-13(2)12-16(18-10-4-5-11-18)17(19)15-8-6-14(3)7-9-15;/h6-9,13,16H,4-5,10-12H2,1-3H3;1H
- InChI Key： NCXRGORRVNLFHB-UHFFFAOYSA-N
- SMILES： Cl.O=C(C1C=CC(C)=CC=1)C(CC(C)C)N1CCCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 286
Topological Polar Surface Area: 20.3

4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P01LJ1G-1mg	4-methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride	850352-10-2	≥98%	1mg	$126.00	2024-04-21
1PlusChem	1P01LJ1G-5mg	4-methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride	850352-10-2	≥98%	5mg	$345.00	2024-04-21
A2B Chem LLC	BA83268-1mg	4-methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride	850352-10-2	≥98%	1mg	$73.00	2024-04-19
A2B Chem LLC	BA83268-5mg	4-methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride	850352-10-2	≥98%	5mg	$251.00	2024-04-19

4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Related Categories

Additional information on 4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride

Recent Advances in the Study of 4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride (CAS: 850352-10-2)

The compound 4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride (CAS: 850352-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, known for its unique structural and pharmacological properties, has been the subject of several studies aimed at exploring its potential therapeutic applications. The latest research highlights its role in modulating specific biochemical pathways, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its stability, solubility, and bioavailability. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. Additionally, in vitro and in vivo assays have demonstrated its efficacy in targeting key enzymes and receptors, suggesting potential applications in treating neurological disorders and metabolic diseases.

One of the most notable findings is the compound's ability to interact with the central nervous system (CNS) receptors, which has implications for its use in managing conditions such as depression and anxiety. Researchers have also investigated its pharmacokinetic profile, revealing favorable absorption and distribution properties. These findings are supported by preclinical trials, which indicate a low toxicity profile and high selectivity for target tissues.

Further research is underway to explore the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its binding affinity for specific protein targets, paving the way for structure-activity relationship (SAR) studies. These efforts are expected to optimize the compound's pharmacological properties and enhance its therapeutic potential.

In conclusion, 4-Methyl-1-(4-methylphenyl)-2-(1-pyrrolidinyl)-1-pentanone, monohydrochloride represents a promising avenue for future drug development. Its unique chemical properties and biological activity make it a valuable subject of ongoing research. Continued investigation into its therapeutic applications and safety profile will be crucial for its transition from the laboratory to clinical use.